Cas no 2679805-97-9 (rac-benzyl (4aR,7aR)-4a-(hydroxymethyl)-octahydropyrano2,3-cpyrrole-6-carboxylate)

• Product Name: rac-benzyl (4aR,7aR)-4a-(hydroxymethyl)-octahydropyrano2,3-cpyrrole-6-carboxylate
• CAS No: 2679805-97-9
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5630404
• PubChem ID: 165931223
• Update Time: 2025-10-28

rac-benzyl (4aR,7aR)-4a-(hydroxymethyl)-octahydropyrano2,3-cpyrrole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl (4aR,7aR)-4a-(hydroxymethyl)-octahydropyrano[2,3-c]pyrrole-6-carboxylate
• 2679805-97-9
• EN300-28288456
• rac-benzyl (4aR,7aR)-4a-(hydroxymethyl)-octahydropyrano2,3-cpyrrole-6-carboxylate

• Inchi： 1S/C16H21NO4/c18-12-16-7-4-8-20-14(16)9-17(11-16)15(19)21-10-13-5-2-1-3-6-13/h1-3,5-6,14,18H,4,7-12H2/t14-,16+/m1/s1
• InChI Key： FTCWKVZYQRHMTL-ZBFHGGJFSA-N
• SMILES： O1CCC[C@@]2(CO)CN(C(=O)OCC3C=CC=CC=3)C[C@@H]12

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59Ų

Additional information on rac-benzyl (4aR,7aR)-4a-(hydroxymethyl)-octahydropyrano2,3-cpyrrole-6-carboxylate

Recent Advances in the Study of rac-Benzyl (4aR,7aR)-4a-(hydroxymethyl)-octahydropyrano[2,3-c]pyrrole-6-carboxylate (CAS: 2679805-97-9)

In recent years, the compound rac-benzyl (4aR,7aR)-4a-(hydroxymethyl)-octahydropyrano[2,3-c]pyrrole-6-carboxylate (CAS: 2679805-97-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique octahydropyrano[2,3-c]pyrrole scaffold, has shown promising potential in various therapeutic applications, including but not limited to, enzyme inhibition and receptor modulation. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of rac-benzyl (4aR,7aR)-4a-(hydroxymethyl)-octahydropyrano[2,3-c]pyrrole-6-carboxylate has been a subject of intense investigation due to its complex stereochemistry and functional group arrangement. Recent studies have focused on optimizing the synthetic routes to improve yield and enantiomeric purity. One notable approach involves a multi-step sequence starting from readily available chiral building blocks, followed by key transformations such as ring-closing metathesis and selective hydroxylation. These advancements have not only facilitated the large-scale production of the compound but also enabled the exploration of its derivatives for structure-activity relationship (SAR) studies.

From a biological perspective, rac-benzyl (4aR,7aR)-4a-(hydroxymethyl)-octahydropyrano[2,3-c]pyrrole-6-carboxylate has demonstrated remarkable activity as a modulator of specific enzymatic pathways. In vitro assays have revealed its potent inhibitory effects on certain kinases and proteases, which are implicated in various disease states, including cancer and inflammatory disorders. Mechanistic studies suggest that the compound interacts with the active sites of these enzymes through hydrogen bonding and hydrophobic interactions, thereby disrupting their catalytic activity. These findings underscore the potential of this molecule as a lead compound for the development of novel therapeutics.

In addition to its enzymatic modulation, recent research has explored the pharmacokinetic and pharmacodynamic properties of rac-benzyl (4aR,7aR)-4a-(hydroxymethyl)-octahydropyrano[2,3-c]pyrrole-6-carboxylate. Preclinical studies in animal models have shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with good oral bioavailability and minimal off-target effects. These properties, combined with its demonstrated efficacy in disease models, position the compound as a promising candidate for further clinical development. However, challenges such as metabolic stability and potential toxicity in long-term use remain to be addressed in future studies.

In conclusion, the compound rac-benzyl (4aR,7aR)-4a-(hydroxymethyl)-octahydropyrano[2,3-c]pyrrole-6-carboxylate (CAS: 2679805-97-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, coupled with its potent biological activity and favorable pharmacokinetic properties, make it a valuable tool for both basic research and drug discovery. Ongoing studies aimed at optimizing its synthetic routes, elucidating its mechanism of action, and evaluating its clinical potential are expected to further enhance its utility in addressing unmet medical needs. As the field continues to evolve, this compound is likely to play a pivotal role in the development of next-generation therapeutics.